Cas no 649757-86-8 (1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-)
649757-86-8 structure
Product Name:1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-
CAS No:649757-86-8
MF:C22H26O2
MW:322.440646648407
CID:409961
PubChem ID:68743856
Update Time:2025-04-19
1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-[4-[2-[4-(2-methylpropanoyl)phenyl]ethyl]phenyl]propan-1-one
- 649757-86-8
- DTXSID50738947
- 1,1'-[Ethane-1,2-diyldi(4,1-phenylene)]bis(2-methylpropan-1-one)
- SCHEMBL3685675
- 1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-
-
- Inchi: 1S/C22H26O2/c1-15(2)21(23)19-11-7-17(8-12-19)5-6-18-9-13-20(14-10-18)22(24)16(3)4/h7-16H,5-6H2,1-4H3
- InChI Key: XNNBZJZLHOPMCV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)CCC1C=CC(=CC=1)C(C(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 322.19338
- Monoisotopic Mass: 322.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
649757-86-8 (1-Propanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis[2-methyl-) Related Products
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- 37593-05-8(4-n-Nonylacetophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
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